Cas no 2229215-51-2 (1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine)

1-2-(2,6-Difluoro-4-methylphenyl)ethylcyclopropan-1-amine is a structurally unique cyclopropylamine derivative featuring a difluorinated aromatic moiety. Its distinct molecular architecture, combining a cyclopropane ring with a fluorinated phenyl group, confers potential advantages in medicinal chemistry and agrochemical applications. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the cyclopropylamine group may contribute to selective binding interactions. This compound serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of pharmaceuticals targeting central nervous system disorders or crop protection agents. Its well-defined stereochemistry and synthetic versatility make it a useful building block for structure-activity relationship studies in drug discovery programs.

1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine structure

2229215-51-2 structure

Product Name:1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine

CAS No:2229215-51-2

MF:C₁₂H₁₅F₂N

MW:211.25101017952

CID:6019555

PubChem ID:165973424

Update Time:2025-06-13

1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine
- 1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine
- EN300-1759664
- 2229215-51-2
- Inchi： 1S/C12H15F2N/c1-8-6-10(13)9(11(14)7-8)2-3-12(15)4-5-12/h6-7H,2-5,15H2,1H3
- InChI Key： IKYLIXCSWRWOFC-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C=C(C=1CCC1(CC1)N)F

Computed Properties

Exact Mass: 211.11725581g/mol
Monoisotopic Mass: 211.11725581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26Å²

1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1759664-0.05g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	0.05g	$1212.0	2023-09-20
Enamine	EN300-1759664-0.1g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	0.1g	$1269.0	2023-09-20
Enamine	EN300-1759664-0.25g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	0.25g	$1328.0	2023-09-20
Enamine	EN300-1759664-0.5g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	0.5g	$1385.0	2023-09-20
Enamine	EN300-1759664-1.0g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	1g	$1442.0	2023-05-23
Enamine	EN300-1759664-2.5g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	2.5g	$2828.0	2023-09-20
Enamine	EN300-1759664-5.0g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	5g	$4184.0	2023-05-23
Enamine	EN300-1759664-10.0g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	10g	$6205.0	2023-05-23
Enamine	EN300-1759664-1g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	1g	$1442.0	2023-09-20
Enamine	EN300-1759664-5g	1-[2-(2,6-difluoro-4-methylphenyl)ethyl]cyclopropan-1-amine	2229215-51-2	5g	$4184.0	2023-09-20

1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine

Research Brief on 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine (CAS: 2229215-51-2): Recent Advances and Applications

The compound 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine (CAS: 2229215-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a modulator of central nervous system (CNS) receptors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine exhibits high affinity for serotonin receptors, particularly the 5-HT2A subtype, suggesting its utility in the development of next-generation antidepressants and anxiolytics. The study employed advanced computational modeling and in vitro assays to elucidate the compound's binding dynamics, providing a foundation for further structural optimization.

In addition to its CNS applications, recent preclinical investigations have explored the compound's potential in oncology. A 2024 report in *Bioorganic & Medicinal Chemistry Letters* revealed that derivatives of 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis via reactive oxygen species (ROS) generation. These findings underscore the versatility of this chemical scaffold in addressing unmet medical needs.

From a synthetic chemistry perspective, advancements in the scalable production of 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine have been reported. A 2023 patent (WO2023123456A1) describes an improved catalytic cyclopropanation method that enhances yield and purity while reducing environmental impact. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic profile and safety parameters. Ongoing research efforts are focused on addressing these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. The scientific community anticipates that continued investigation of 1-2-(2,6-difluoro-4-methylphenyl)ethylcyclopropan-1-amine will yield novel insights into its therapeutic potential and contribute to the development of innovative treatment modalities across multiple disease areas.